Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-

• Molecular Formula: C16H12O3S
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 2-(8-methoxy-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,8,10,12-hexaen-2-ylidene)acetic acid
• InChI: InChI=1S/C16H12O3S/c1-19-14-8-10-4-2-3-5-11(10)13(9-15(17)18)12-6-7-20-16(12)14/h2-9H,1H3,(H,17,18)
• InChI Key: XIKRQPKFOKKGGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C(=CC(=O)O)C3=C1SC=C3
• synonyms: (10-methoxy-4H-benzo(4,5)cyclohepta(1,2-b)thiophene-4-ylidene)acetic acid; 10-MBCTYA; IX 207,887; IX 207-887; IX-207,887; IX-207-887

Description

Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-, also known as Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-, is a useful research compound. Its molecular formula is C16H12O3S and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The isomer mixture product of example 2 is dissolved in 1 l boiling 95% ethanol, seeded with crystals of the pure (Z) isomer obtained in accordance with example (5a1) above and allowed to cool slowly with stirring. After standing for 20 hours the yellow crystal mass is filtered off and pressed. The pure (Z)-[10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ylidene]-acetic acid is obtained following re-crystallisation from ethanol: m.p.=184°-187° C.